Cas no 181995-71-1 (1-Bromo-5-methoxy-2,4-dinitro-benzene)

1-Bromo-5-methoxy-2,4-dinitro-benzene structure
181995-71-1 structure
Product Name:1-Bromo-5-methoxy-2,4-dinitro-benzene
CAS No:181995-71-1
MF:C7H5BrN2O5
MW:277.029000997543
CID:1028484
PubChem ID:3967339
Update Time:2025-04-20

1-Bromo-5-methoxy-2,4-dinitro-benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-5-methoxy-2,4-dinitrobenzene
    • 1-BroMo-5-Methoxy-2,4-dinitro-benzene
    • SR-01000078215
    • SR-01000078215-1
    • AKOS005266160
    • DTXSID50398287
    • 181995-71-1
    • G11148
    • 1-Bromo-5-methoxy-2,4-dinitro-benzene
    • Inchi: 1S/C7H5BrN2O5/c1-15-7-2-4(8)5(9(11)12)3-6(7)10(13)14/h2-3H,1H3
    • InChI Key: SYWWRIKZBWQUGY-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])OC

Computed Properties

  • Exact Mass: 275.93818g/mol
  • Monoisotopic Mass: 275.93818g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 101Ų

1-Bromo-5-methoxy-2,4-dinitro-benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B994283-50mg
1-Bromo-5-methoxy-2,4-dinitro-benzene
181995-71-1
50mg
$ 50.00 2022-06-06
TRC
B994283-100mg
1-Bromo-5-methoxy-2,4-dinitro-benzene
181995-71-1
100mg
$ 95.00 2022-06-06
TRC
B994283-500mg
1-Bromo-5-methoxy-2,4-dinitro-benzene
181995-71-1
500mg
$ 320.00 2022-06-06
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